Cas no 2734906-46-6 (1-[3-(trifluoromethyl)phenyl]prop-2-yn-1-amine hydrochloride)

• Product Name: 1-[3-(trifluoromethyl)phenyl]prop-2-yn-1-amine hydrochloride
• CAS No: 2734906-46-6
• MF: C₁₀H₉ClF₃N
• MW: 235.633372068405
• CID: 5979554
• PubChem ID: 165758815
• Update Time: 2025-06-29

1-[3-(trifluoromethyl)phenyl]prop-2-yn-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[3-(trifluoromethyl)phenyl]prop-2-yn-1-amine hydrochloride
• 2734906-46-6
• 1-[3-(trifluoromethyl)phenyl]prop-2-yn-1-amine hydrochloride
• 1-(3-(Trifluoromethyl)phenyl)prop-2-yn-1-amine hydrochloride
• EN300-37341449

• Inchi： 1S/C10H8F3N.ClH/c1-2-9(14)7-4-3-5-8(6-7)10(11,12)13;/h1,3-6,9H,14H2;1H
• InChI Key： RVORQPPGDPDXED-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C(F)(F)F)C=1)(N)C#C.Cl

Computed Properties

• Exact Mass: 235.0375615g/mol
• Monoisotopic Mass: 235.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-[3-(trifluoromethyl)phenyl]prop-2-yn-1-amine hydrochloride

Introduction to 1-[3-(trifluoromethyl)phenyl]prop-2-yn-1-amine hydrochloride (CAS No. 2734906-46-6)

1-[3-(trifluoromethyl)phenyl]prop-2-yn-1-amine hydrochloride, identified by the CAS number 2734906-46-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its unique structural features, which include a propargylamine moiety linked to a trifluoromethyl-substituted phenyl ring. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug design.

The trifluoromethyl group is a key structural feature that imparts distinct electronic and steric properties to the molecule. This group is well-known for its ability to modulate metabolic pathways and enhance binding affinity in biological systems. In drug discovery, the presence of a trifluoromethyl group often improves the pharmacokinetic properties of candidate compounds, including their bioavailability, metabolic stability, and lipophilicity. The compound’s propargylamine component suggests potential applications in the synthesis of more complex molecules, such as peptidomimetics or heterocyclic scaffolds, which are crucial in developing novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of 1-[3-(trifluoromethyl)phenyl]prop-2-yn-1-amine hydrochloride as a versatile building block. Researchers have leveraged its unique reactivity to develop new synthetic routes for biologically active compounds. For instance, the propargylamine functionality can undergo various transformations, including cycloadditions with azides to form triazoles or reactions with Grignard reagents to introduce new carbon-carbon bonds. These reactions are particularly valuable in constructing complex molecular architectures required for drug candidates.

The hydrochloride salt form of this compound ensures better handling and storage conditions, which is critical in industrial-scale synthesis and laboratory applications. The salt form enhances crystallinity and purity, facilitating downstream processing such as crystallization or chromatography. This makes it an ideal candidate for use in multi-step synthetic protocols where high-purity intermediates are essential.

In the context of contemporary pharmaceutical research, 1-[3-(trifluoromethyl)phenyl]prop-2-yn-1-amine hydrochloride has been explored for its potential in addressing various therapeutic areas. The trifluoromethyl group’s ability to influence enzyme interactions has led to investigations into its role in modulating enzyme activity, particularly in metabolic pathways associated with inflammation and cancer. Additionally, the propargylamine moiety has been studied for its potential in designing small-molecule inhibitors targeting specific biological pathways.

One notable application of this compound is in the synthesis of kinase inhibitors, which are critical in oncology research. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating the trifluoromethyl group into kinase inhibitors, researchers aim to enhance binding affinity and selectivity. The propargylamine segment provides a handle for further derivatization, allowing chemists to fine-tune the pharmacological properties of these inhibitors.

The compound’s relevance extends beyond oncology into other therapeutic domains such as central nervous system (CNS) disorders and infectious diseases. The unique electronic properties of the trifluoromethyl group can influence blood-brain barrier penetration, making it a valuable feature for CNS drug candidates. Furthermore, the structural motifs present in this molecule have been explored for their potential antimicrobial and antiviral activities.

From a synthetic chemistry perspective, 1-[3-(trifluoromethyl)phenyl]prop-2-yn-1-amine hydrochloride serves as a bridge between simple starting materials and complex drug candidates. Its reactivity allows for modular construction of molecular frameworks, enabling rapid screening and optimization of lead compounds. This adaptability is particularly advantageous in high-throughput screening (HTS) campaigns where large libraries of compounds need to be synthesized efficiently.

The hydrochloride salt also plays a role in formulation development. Its stability under various conditions makes it suitable for formulation into solid dosage forms such as tablets or capsules. This stability ensures that the active pharmaceutical ingredient (API) remains potent throughout its shelf life, meeting regulatory standards for drug safety and efficacy.

In conclusion, 1-[3-(trifluoromethyl)phenyl]prop-2-yn-1-amine hydrochloride (CAS No. 2734906-46-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its applications span multiple therapeutic areas, driven by the influence of the trifluoromethyl group on biological interactions and the utility of the propargylamine moiety in synthetic transformations. As research continues to uncover new possibilities for this compound, its role in developing next-generation therapeutics is likely to expand further.